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Compound of Interest

Compound Name: NA-014

Cat. No.: B12372934 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling, operation, and

disposal of NA-014, a selective Excitatory Amino Acid Transporter 2 (EAAT2) positive allosteric

modulator (PAM). Given that a specific Safety Data Sheet (SDS) for NA-014 is not publicly

available, this information is based on general best practices for handling novel research

chemicals of unknown toxicity. Researchers must exercise caution and adhere to their

institution's established safety protocols.

Chemical and Physical Properties
NA-014 is a research compound with the following known properties:

Property Value

Molecular Formula C₂₂H₂₅FN₄O

Molecular Weight 380.46 g/mol

Appearance Light yellow to brown solid[1]

CAS Number 3041127-59-4[2]
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Due to the limited toxicological data on NA-014, a comprehensive approach to personal

protection is mandatory. The following PPE should be worn at all times when handling the

compound:

Eye Protection: Chemical safety goggles with side shields are required.

Hand Protection: Wear nitrile gloves. For extended handling or in case of a spill, consider

double-gloving.

Body Protection: A lab coat must be worn. For procedures with a higher risk of splashes or

aerosol generation, an impervious apron is recommended.

Respiratory Protection: Work should be conducted in a certified chemical fume hood to avoid

inhalation of any dust or aerosols. If a fume hood is not available, a NIOSH-approved

respirator with appropriate cartridges should be used, in accordance with the institution's

respiratory protection program.

Operational Plan: Handling and Storage
Adherence to a strict operational protocol is crucial to minimize exposure and ensure the

integrity of the compound.

Handling
Preparation: Before handling, ensure that the work area, typically a chemical fume hood, is

clean and uncluttered. All necessary equipment and reagents should be readily available.

Weighing: Weigh the solid compound within the fume hood. Use a dedicated, clean spatula

and weighing paper.

Dissolution: If preparing a solution, add the solvent to the weighed compound slowly and

carefully. Based on supplier information, stock solutions can be prepared and should be

stored under nitrogen.[1]

Spill Management: In the event of a spill, immediately alert personnel in the vicinity. The spill

should be cleaned by trained personnel using an appropriate spill kit. All materials used for

cleanup must be disposed of as hazardous waste.
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Storage
Short-term (up to 1 month): Stock solutions can be stored at -20°C.[1]

Long-term (up to 6 months): For longer storage, stock solutions should be kept at -80°C.[1]

Solid Compound: The solid compound should be stored in a tightly sealed container in a

cool, dry, and well-ventilated area, away from incompatible materials.

Disposal Plan
All waste materials contaminated with NA-014 must be treated as hazardous chemical waste.

Solid Waste: This includes contaminated gloves, bench paper, weighing boats, and pipette

tips. These should be collected in a dedicated, labeled hazardous waste container lined with

a polyethylene bag.[3] The container must be kept closed except when adding waste.

Liquid Waste: Unused solutions containing NA-014 should be collected in a designated,

labeled hazardous waste container. Do not dispose of NA-014 solutions down the drain.

Container Disposal: Empty containers that held NA-014 should be triple-rinsed with an

appropriate solvent. The rinsate should be collected as hazardous liquid waste. The rinsed

container can then be disposed of according to institutional guidelines.

All waste disposal must be carried out in compliance with local, state, and federal regulations.

Experimental Protocols and Methodologies
Detailed experimental protocols for working with NA-014 are not yet widely published.

However, in vivo studies in rats have utilized doses of 15, 30, and 60 mg/kg to assess its

effects on cocaine-induced locomotion.[4] Researchers should develop their own specific

protocols based on the nature of their experiments and conduct a thorough risk assessment

before beginning any work.

Visualizing Workflows and Mechanisms
To aid in the understanding of handling procedures and the compound's mechanism of action,

the following diagrams are provided.
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NA-014 Handling Workflow
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Caption: A workflow diagram for the safe handling of NA-014.
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Mechanism of Action of an EAAT2 PAM (NA-014)
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Caption: The signaling pathway of an EAAT2 PAM like NA-014.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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